Cas no 2034478-15-2 (N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide)

• Product Name: N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide
• CAS No: 2034478-15-2
• MF: C₁₂H₁₇N₃O
• MW: 219.2829
• CID: 5351907
• Update Time: 2025-10-30

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-cyclopropylimidazol-1-yl)ethyl]cyclopropanecarboxamide
• N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)cyclopropanecarboxamide
• N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide

• Inchi： 1S/C12H17N3O/c16-12(10-3-4-10)14-6-8-15-7-5-13-11(15)9-1-2-9/h5,7,9-10H,1-4,6,8H2,(H,14,16)
• InChI Key： GBPHNYPAMRRNAM-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C1([H])[H])N([H])C([H])([H])C([H])([H])N1C([H])=C([H])N=C1C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9

Additional information on N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide

N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide (CAS No. 2034478-15-2): A Comprehensive Overview

N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide (CAS No. 2034478-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide is characterized by a cyclopropyl group attached to an imidazole ring, which is further linked to a cyclopropanecarboxamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclopropyl group is known for its strain energy and unique reactivity, while the imidazole ring is a common motif in many biologically active compounds due to its ability to form hydrogen bonds and coordinate with metal ions.

The synthesis of N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide has been reported in several studies. One common approach involves the reaction of 1-(2-aminoethyl)-2-cyclopropylimidazole with cyclopropanecarbonyl chloride in the presence of a base such as triethylamine. This method yields the desired product in good yield and purity. Another synthetic route involves the condensation of 1-(2-aminoethyl)-2-cyclopropylimidazole with cyclopropanecarboxylic acid using a coupling reagent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). These synthetic methods provide a robust foundation for the large-scale production of this compound for further research and development.

Recent studies have explored the biological activities of N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide. One notable finding is its potential as an antifungal agent. In vitro assays have shown that this compound exhibits significant activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death. This makes it a promising candidate for the development of new antifungal drugs, particularly in light of the increasing prevalence of drug-resistant fungal infections.

In addition to its antifungal properties, N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide has also shown potential as an antibacterial agent. Studies have demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial cell wall synthesis pathways. This dual activity against both fungi and bacteria highlights its versatility as a broad-spectrum antimicrobial agent.

The pharmacokinetic properties of N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in animal models, making it a promising candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide in treating various infections. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing regimens.

In conclusion, N-[2-(2-Cyclopropyl-1H-imidazol-1-yl)ethyl]cyclopropanecarboxamide (CAS No. 2034478-15-2) represents a promising new compound with diverse biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as an antimicrobial agent. Ongoing research continues to uncover new applications and optimize its therapeutic potential, contributing to advancements in medicinal chemistry and drug discovery.